2-{[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16N4O3S/c1-20-15(13-7-4-8-23-13)18-19-16(20)24-10-14(21)17-11-5-3-6-12(9-11)22-2/h3-9H,10H2,1-2H3,(H,17,21)
• InChI Key: SZMASFGJOATWOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)C3=CC=CO3

Description

This compound is a triazole-based acetamide derivative featuring a furan-2-yl substituent at the 5th position of the triazole ring and a 3-methoxyphenyl group attached via the acetamide moiety. Its synthesis involves alkylation of 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)thione with N-(3-methoxyphenyl)-α-chloroacetamide in the presence of KOH, followed by structural confirmation via ¹H NMR and elemental analysis . The compound exhibits notable anti-exudative activity, as demonstrated in rodent models, with a dose of 10 mg/kg showing comparable efficacy to diclofenac sodium (8 mg/kg) . The 3-methoxy substituent on the phenyl ring is hypothesized to enhance bioactivity by modulating electron density and steric interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide typically involves multiple stepsThe reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors, automated systems for precise control of reaction conditions, and advanced purification techniques to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-{[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can modify the furan ring or the sulfanyl group.

Reduction: This reaction can target the triazole ring or the acetamide group.

Substitution: This reaction can occur at the furan ring or the methoxyphenyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions typically involve specific solvents, controlled temperatures, and sometimes catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a hydroxylated derivative, while substitution could introduce new functional groups to the furan or methoxyphenyl rings .

Scientific Research Applications

2-{[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The triazole ring can interact with enzymes or receptors, modulating their activity. The furan and methoxyphenyl groups can enhance the compound’s binding affinity and specificity. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varied Aromatic Substituents

Key analogues differ in the substituents on the phenyl ring of the acetamide group or modifications to the triazole core:

Compound Name	Substituents on Phenyl Ring	Biological Activity (Dose)	Key Reference
Target Compound	3-methoxy	Anti-exudative (10 mg/kg)
N-(3-chloro-4-fluorophenyl)-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide	3-chloro, 4-fluoro	Not reported
N-(2-bromo-4,6-difluorophenyl)-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide	2-bromo, 4,6-difluoro	Kinase inhibition (predicted)
N-(3,5-dichlorophenyl)-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide	3,5-dichloro	Antimicrobial (in silico)
2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-(4-fluorophenyl)acetamide	4-fluoro	Anti-inflammatory (15 mg/kg)

• Electron-Withdrawing vs. Electron-Donating Groups : Chloro and fluoro substituents (electron-withdrawing) are associated with antimicrobial and kinase-modulating activities , while methoxy groups (electron-donating) correlate with anti-exudative and anti-inflammatory effects .
• Positional Effects : The 3-methoxy group in the target compound shows superior anti-exudative activity compared to 4-substituted analogues, likely due to optimized steric interactions with biological targets .

Analogues with Modified Triazole Cores

• Pyridine-4-yl Substitution : Derivatives with pyridinyl groups at the 5th position of the triazole exhibit broad-spectrum antimicrobial and antioxidant activities (MIC: 12.5–50 µg/mL) but lack anti-exudative effects .
• 4-Ethyl Triazole Derivatives : Compounds like N-(4-chloro-2-methoxy-5-methylphenyl)-2-{[4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide show enhanced metabolic stability but reduced anti-inflammatory potency compared to the target compound .

Anti-Exudative Activity

The target compound reduced edema volume by 58% in rat models, comparable to diclofenac sodium (62%) at 10 mg/kg. In contrast, analogues with nitro or ethyl substituents on the phenyl ring showed lower efficacy (30–45%) .

Physicochemical Properties

• Density : 1.50±0.1 g/cm³ (predicted)
• pKa : 11.30±0.70 (predicted), indicating moderate solubility in physiological conditions .
• Synthesis Yield : 72–85%, higher than pyridine-substituted analogues (60–68%) .

Toxicity Profile

Cytotoxicity assays in HEK-293 cells revealed an IC₅₀ of >100 µM, suggesting low toxicity, whereas chloro-substituted analogues showed IC₅₀ values of 40–60 µM .